Cas no 58130-39-5 (2,3'-Biquinoline, 1'-oxide)

• Product Name: 2,3'-Biquinoline, 1'-oxide
• CAS No: 58130-39-5
• MF: C₁₈H₁₂N₂O
• MW: 272.30068397522
• CID: 343031
• PubChem ID: 12238706
• Update Time: 2025-04-19

2,3'-Biquinoline, 1'-oxide Chemical and Physical Properties

Names and Identifiers

• 2,3'-Biquinoline, 1'-oxide
• 1-oxido-3-quinolin-2-ylquinolin-1-ium
• DTXSID70481882
• 58130-39-5

• Inchi： 1S/C18H12N2O/c21-20-12-15(11-14-6-2-4-8-18(14)20)17-10-9-13-5-1-3-7-16(13)19-17/h1-12H
• InChI Key： NQUSYMIACOJNON-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C=C2C=CC=CC=12)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 272.09506
• Monoisotopic Mass: 272.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83